Cas no 921083-63-8 (N-4-({1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}sulfamoyl)phenylacetamide)

• Product Name: N-4-({1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}sulfamoyl)phenylacetamide
• CAS No: 921083-63-8
• MF: C₁₆H₁₅FN₆O₃S
• MW: 390.392104387283
• CID: 6423957
• PubChem ID: 41568617
• Update Time: 2025-06-29

N-4-({1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}sulfamoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-({1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}sulfamoyl)phenylacetamide
• Acetamide, N-[4-[[[[1-(3-fluorophenyl)-1H-tetrazol-5-yl]methyl]amino]sulfonyl]phenyl]-
• N-[4-({[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}sulfamoyl)phenyl]acetamide
• F2071-0172
• N-(4-(N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)sulfamoyl)phenyl)acetamide
• AKOS024625907
• 921083-63-8
• N-[4-[[1-(3-fluorophenyl)tetrazol-5-yl]methylsulfamoyl]phenyl]acetamide

• Inchi： 1S/C16H15FN6O3S/c1-11(24)19-13-5-7-15(8-6-13)27(25,26)18-10-16-20-21-22-23(16)14-4-2-3-12(17)9-14/h2-9,18H,10H2,1H3,(H,19,24)
• InChI Key： RSENNIGELZMAJN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NCC1=NN=NN1C1C=CC=C(C=1)F)(=O)=O

Computed Properties

• Exact Mass: 390.09103770g/mol
• Monoisotopic Mass: 390.09103770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 8.17±0.50(Predicted)

Additional information on N-4-({1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}sulfamoyl)phenylacetamide

N-4-({1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}sulfamoyl)phenylacetamide: A Comprehensive Overview

The compound with CAS No. 921083-63-8, known as N-4-({1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}sulfamoyl)phenylacetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a tetrazole ring and a sulfonamide group. The presence of these functional groups makes it a promising candidate for research in fields such as pharmacology, materials science, and biotechnology.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery. The tetrazole ring in this molecule contributes to its stability and reactivity, making it an ideal scaffold for developing bioactive agents. The 3-fluorophenyl substituent further enhances the molecule's properties by introducing electronic effects that can influence its interaction with biological targets. This combination of structural features positions the compound as a valuable tool in the development of novel therapeutic agents.

The sulfonamide group in the molecule plays a crucial role in its chemical behavior. Sulfonamides are known for their ability to form strong hydrogen bonds, which can significantly impact the compound's solubility and bioavailability. These properties are particularly advantageous in pharmaceutical applications, where precise control over drug delivery is essential. Additionally, the phenylacetamide portion of the molecule adds to its versatility, enabling further functionalization and modification for specific purposes.

Recent advancements in synthetic chemistry have made it possible to produce this compound with high precision and efficiency. Researchers have developed innovative methodologies to construct the tetrazole ring and integrate it with other functional groups. These techniques not only enhance the yield of the synthesis but also ensure the purity of the final product, which is critical for downstream applications.

In terms of biological activity, this compound has shown promising results in preliminary assays. Its ability to interact with specific biological targets suggests potential applications in treating various diseases. For instance, studies have indicated that it may exhibit anti-inflammatory or anti-cancer properties due to its unique structural features. However, further research is required to fully understand its mechanism of action and optimize its therapeutic potential.

The integration of computational chemistry tools has significantly accelerated the study of this compound. Advanced modeling techniques allow researchers to predict its physicochemical properties and assess its compatibility with biological systems. These insights are invaluable for guiding experimental work and refining the compound's design.

From an environmental perspective, the synthesis and application of this compound are being carefully evaluated to ensure sustainability. Researchers are exploring green chemistry approaches to minimize waste and reduce the environmental footprint of its production processes. This commitment to eco-friendly practices aligns with global efforts to promote sustainable development in the chemical industry.

In conclusion, N-4-({1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}sulfamoyl)phenylacetamide represents a cutting-edge advancement in organic chemistry. Its unique structure and functional groups make it a versatile tool for various applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in shaping future innovations in science and technology.